molecular formula C9H12N2O3 B8297471 Ethyl-3-(3-oxo-2-pyridazinyl)propionate

Ethyl-3-(3-oxo-2-pyridazinyl)propionate

Cat. No.: B8297471
M. Wt: 196.20 g/mol
InChI Key: GCQLGAVQIVKWJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl-3-(3-oxo-2-pyridazinyl)propionate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O3

Molecular Weight

196.20 g/mol

IUPAC Name

ethyl 3-(6-oxopyridazin-1-yl)propanoate

InChI

InChI=1S/C9H12N2O3/c1-2-14-9(13)5-7-11-8(12)4-3-6-10-11/h3-4,6H,2,5,7H2,1H3

InChI Key

GCQLGAVQIVKWJF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCN1C(=O)C=CC=N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5.76 g (0.06 mole) of 3(2H)-pyridazinone and 8 g (0.08 mole) of ethyl acrylate in 100 ml of ethanol, 2 ml of Triton-B was added dropwise while maintaining the temperature at 0° C. The mixture was refluxed for 4 hours, then distilled to give an orange oil residue. The crude oil was extracted with chloroform. The extract was washed with water, dried over anhydrous sodium sulfate and distilled. The residual oil was distilled in a vacuum to give 9.7 g (83% yield) of ethyl-3-(3-oxo-2-pyridazinyl)propionate as a colorless liquid boiling at 120°/121° C./1 mm Hg.
Quantity
5.76 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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